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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655

Audience: Researchers, scientists, and drug development professionals.

Introduction

AT7867 dihydrochloride is a potent, ATP-competitive inhibitor of Aktl, Akt2, and Akt3
serine/threonine protein kinases, as well as p70S6K and PKA.[1] It is a valuable tool for
studying cellular signaling pathways implicated in cancer, metabolism, and other diseases.
Proper preparation of a stock solution is the first critical step for ensuring reproducible and
reliable experimental results. This document provides a detailed protocol for the preparation,
storage, and handling of AT7867 dihydrochloride stock solutions for in vitro research.

Quantitative Data Summary

A summary of the key chemical and physical properties of AT7867 dihydrochloride is
presented in the table below for easy reference.
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Property Value Source
Molecular Weight 410.77 g/mol [1112][3]
CAS Number 1431697-86-7 [1][2]
Appearance White to off-white solid [2]
Purity >99% [4]
Solubility (DMSO) 100 mg/mL (243.45 mM) 2]
Solubility (Water) 2.27 mg/mL (5.53 mM) [2]
Recommended Storage (Solid) 4°C, sealed, away from 2]

moisture

Recommended Storage (Stock  -20°C for up to 1 month; -80°C 2]
Solution) for up to 6 months

Experimental Protocol: Stock Solution Preparation
(DMSO)

This protocol outlines the steps for preparing a 10 mM stock solution of AT7867
dihydrochloride in DMSO.

Materials:

o AT7867 dihydrochloride powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSQO), molecular biology grade
 Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated precision balance

o \ortex mixer

o Ultrasonic bath (optional, but recommended)
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» Pipettes and sterile filter tips
Procedure:

e Pre-weighing Preparation: Before opening, allow the vial of AT7867 dihydrochloride to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
atmospheric moisture onto the hygroscopic powder.

e Weighing the Compound: Carefully weigh out the desired amount of AT7867
dihydrochloride powder using a calibrated analytical balance. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.11 mg of the compound (Calculation: 410.77
g/mol * 0.010 mol/L * 0.001 L = 0.0041077 g = 4.11 mg).

e Solvent Addition: Add the appropriate volume of DMSO to the tube containing the weighed
powder. To continue the example, add 1 mL of DMSO to the 4.11 mg of AT7867
dihydrochloride.

 Dissolution:
o Securely cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o For complete dissolution, sonication in an ultrasonic water bath for 10-15 minutes is
recommended.[2] Gentle warming can also aid dissolution if precipitation occurs.[2]

o Visually inspect the solution to ensure it is clear and free of any particulate matter.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile polypropylene tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[2] Ensure the tubes are tightly sealed to prevent solvent
evaporation and moisture absorption.
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Note on Hygroscopic Nature: DMSO is hygroscopic and can absorb water from the air, which
can significantly impact the solubility of the product. It is crucial to use newly opened or
properly stored anhydrous DMSO for the best results.[2]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the AT7867
dihydrochloride stock solution.
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AT7867 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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